1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one

• IUPAC Name: 1-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-2-indol-1-ylethanone
• InChI: InChI=1S/C26H30FN3O2/c27-23-6-2-4-8-25(23)32-22-12-17-28(18-13-22)21-10-15-29(16-11-21)26(31)19-30-14-9-20-5-1-3-7-24(20)30/h1-9,14,21-22H,10-13,15-19H2
• InChI Key: ZGINWLDPZMUENN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(CC2)OC3=CC=CC=C3F)C(=O)CN4C=CC5=CC=CC=C54
• Molecular Formula: C26H30FN3O2
• Molecular Weight: 435.5 g/mol

Description

1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one, also known as FPBI, is a synthetic compound that has been extensively studied for its potential use in the field of neuroscience. FPBI is a member of the family of compounds known as indole-based synthetic cannabinoids, which have been shown to have a range of effects on the central nervous system.

Mechanism of Action

1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one acts as a CB1 receptor agonist, meaning that it binds to and activates this receptor. This leads to a range of downstream effects, including the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one has a range of effects on the central nervous system. These include the modulation of pain sensation, the regulation of appetite, and the modulation of mood. It has also been shown to have neuroprotective effects, potentially making it a useful tool in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one is its high affinity for the CB1 receptor, which makes it a useful tool for studying the effects of CB1 receptor activation. However, its synthetic nature means that it may not accurately reflect the effects of naturally occurring cannabinoids, and its use in animal models may not be representative of its effects in humans.

Future Directions

There are several potential future directions for research on 1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the range of effects of 1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one on the central nervous system, and its potential use as a tool in neuroscience research.

Synthesis Methods

The synthesis of 1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one involves a multi-step process that begins with the reaction of 2-fluorophenol with 1,4-dibromobutane to form 4-(2-fluorophenoxy)butane-1,4-dibromide. This intermediate is then reacted with piperidine to form 4-(2-fluorophenoxy)-1-(piperidin-1-yl)butane. The final step involves the reaction of this compound with indole-3-carboxaldehyde to form 1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one.

Scientific Research Applications

1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(1H-indol-1-yl)ethan-1-one has been studied for its potential use as a tool in neuroscience research. Specifically, it has been used as a ligand for the cannabinoid receptor CB1, which is involved in a range of physiological processes including pain sensation, appetite regulation, and mood.